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Compound of Interest

Compound Name: Germanium(1V) isopropoxide

Cat. No.: B3007847

This guide provides comprehensive safety protocols and handling procedures for
Germanium(lV) isopropoxide (CAS No. 21154-48-3), a moisture-sensitive, combustible, and
corrosive liqguid commonly utilized in materials science and chemical synthesis.[1][2] Adherence
to these guidelines is critical for ensuring personnel safety and maintaining experimental
integrity. This document is intended for researchers, scientists, and drug development
professionals who may handle this compound.

Understanding the Inherent Risks: Hazard
Identification and Analysis

Germanium(lV) isopropoxide, also known as tetraisopropoxygermane, presents a
multifaceted risk profile that necessitates careful and informed handling.[1] The primary
hazards are associated with its flammability, corrosivity, and reactivity with water.

GHS Hazard Classification:

o Flammable Liquids: Category 3 or 4[3][4]

» Skin Corrosion/Irritation: Category 1B or 2[3][4]

» Serious Eye Damage/Eye Irritation: Category 1 or 2[2][3][4]

The causality behind these classifications is rooted in the chemical's structure and reactivity.
The isopropoxide ligands are readily hydrolyzed upon contact with moisture, releasing
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isopropanol and forming germanium oxides.[5] This hydrolysis reaction is exothermic and can
contribute to the hazardous properties of the compound.

A thorough understanding of the physical and chemical properties of Germanium(IV)
isopropoxide is fundamental to its safe handling. These properties dictate the appropriate
storage conditions, handling techniques, and emergency response procedures.

Property Value Source
Molecular Formula C12H28Ge0a4 [1][5]
Molecular Weight 308.99 g/mol [1]
Appearance Colorless to yellow liquid [6][7]
Boiling Point 167 °C (lit.) [1][5]
Density 1.033 g/mL at 25 °C (lit.) [1][5]
Flash Point 60 °C (140 °F) - closed cup [1][6]
Sensitivity Moisture sensitive [2][6]

This table summarizes key physical and chemical data for Germanium(lV) isopropoxide.

Proactive Safety: Engineering Controls and
Personal Protective Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by
appropriate PPE, is essential for mitigating the risks associated with Germanium(1V)
isopropoxide.

The primary engineering control for handling this compound is to work within a certified
chemical fume hood.[2][8] This is crucial for two reasons: it prevents the inhalation of potentially
harmful vapors and provides a contained space in case of a spill.[2] Furthermore, given the
compound's moisture sensitivity, handling should ideally occur under an inert atmosphere, such
as a glovebox or by using Schlenk line techniques.[2] Ensure that an eyewash station and
safety shower are readily accessible and in close proximity to the work area.[3]
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The selection and proper use of PPE provide the final barrier of protection. The following PPE
is mandatory when handling Germanium(lV) isopropoxide:

o Eye and Face Protection: Tightly fitting safety goggles in combination with a face shield
(minimum 8-inch) are required to protect against splashes.[2] Standard safety glasses are
insufficient.

e Skin Protection:

o Gloves: Chemically resistant gloves are essential.[4] Due to the lack of specific
breakthrough time data for Germanium(lV) isopropoxide in many common glove
materials, it is prudent to double-glove and change gloves frequently, especially after any
suspected contact. Always inspect gloves for integrity before use and use proper removal
techniques to avoid skin contamination.[4][9]

o Protective Clothing: A flame-retardant lab coat and additional chemical-resistant apron are
recommended.[3] Ensure that clothing fully covers the arms and legs.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH/MSHA or European Standard EN 149 approved respirator with an
organic vapor cartridge is necessary.[3]

Caption: PPE Donning Sequence for Handling Germanium(lV) Isopropoxide.

Standard Operating Procedures: Handling, Storage,
and Disposal

A systematic approach to the entire lifecycle of the chemical, from receipt to disposal, is critical
for safety.

» Preparation: Before starting any work, ensure all necessary engineering controls are
functioning correctly and all required PPE is available and in good condition. Review the
Safety Data Sheet (SDS) for the specific batch of Germanium(lV) isopropoxide being
used.[2]

¢ Inert Atmosphere: Due to its moisture sensitivity, handle the compound under an inert gas
like nitrogen or argon.[2]
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» Dispensing: Use a syringe or cannula for transferring the liquid to minimize exposure to the
atmosphere.

e Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, acids, heat,
sparks, and open flames.[3][4]

» Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[2][3] Do not eat,
drink, or smoke in the laboratory.

Proper storage is crucial to prevent degradation of the compound and to avoid hazardous
situations.

o Container: Keep the container tightly closed.[2][3] Containers that have been opened must
be carefully resealed and kept upright to prevent leakage.[2]

e Location: Store in a cool, dry, and well-ventilated area, away from sources of ignition.[2][3][9]
 Inert Atmosphere: For long-term storage, it is recommended to store under an inert gas.[2]

e Segregation: Store away from incompatible materials such as strong oxidizing agents and
acids.[4]

All waste containing Germanium(lV) isopropoxide must be treated as hazardous waste.

o Collection: Collect waste in a designated, properly labeled, and sealed container. Do not mix
with other waste streams unless compatibility is confirmed.

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the full
chemical name: "Germanium(lV) isopropoxide".

» Disposal: Dispose of the waste through an approved hazardous waste disposal facility,
following all local, regional, and national regulations.[3][9][10] Chemical waste generators are
responsible for the correct classification and disposal of their waste.[3]

Emergency Response: Preparedness and Execution

In the event of an emergency, a swift and correct response is vital to minimize harm.
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Immediate action is required in case of exposure. Always seek medical attention after providing
initial first aid.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
including under the eyelids.[3][9] Remove contact lenses if present and easy to do.[3] Seek
immediate medical attention.[3][9]

Skin Contact: Remove all contaminated clothing immediately.[2][4] Wash the affected skin
area with plenty of soap and water for at least 15 minutes.[3][9] If skin irritation or burns
occur, seek medical attention.[3][9]

Inhalation: Move the affected person to fresh air.[3][11] If breathing is difficult or has stopped,
provide artificial respiration or oxygen.[3][11][12] Seek immediate medical attention.[11][12]

Ingestion: Do NOT induce vomiting.[4] Clean the mouth with water and then drink plenty of
water.[3][9] Never give anything by mouth to an unconscious person.[11] Seek immediate
medical attention.[2]

The response to a spill depends on its size and location.

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, but do not position yourself in the path of the
vapors.

Control Ignition Sources: Remove all sources of ignition (e.g., turn off hot plates, unplug
electrical equipment).[2][4]

Containment: For a minor spill within a fume hood, use a non-combustible absorbent
material like sand, earth, or vermiculite to contain the spill.[2][13] Do not use combustible
materials like paper towels.[13]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, closed container for disposal.[4][14]

Decontamination: Clean the spill area thoroughly.
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o Major Spills: For large spills or spills outside of a containment area, evacuate the laboratory,
close the doors, and contact your institution's emergency response team immediately.[13]
[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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